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Compound of Interest

Compound Name: AMP-PNP tetralithium

Cat. No.: B11927768 Get Quote

Welcome to the Technical Support Center for AMP-PNP Handling and Stability. This guide

provides detailed information, troubleshooting advice, and protocols for researchers, scientists,

and drug development professionals using AMP-PNP tetralithium salt.

Frequently Asked Questions (FAQs)
Q1: What is AMP-PNP and what are its primary applications?

A: AMP-PNP (Adenylyl-imidodiphosphate) is a non-hydrolyzable analog of adenosine 5'-

triphosphate (ATP).[1][2] In this molecule, an imido group (-NH-) replaces the oxygen atom

between the β and γ phosphates, making the terminal phosphate bond resistant to cleavage by

most ATPases.[3] This property makes it an invaluable tool for studying ATP-dependent

processes.[1] It is commonly used to:

Act as a competitive inhibitor for ATP-dependent enzymes.[3]

Trap enzymes like kinases, ATPases, and motor proteins (e.g., myosin, kinesin) in an ATP-

bound conformational state for structural and functional studies.[4]

Investigate signal transduction pathways, molecular motor function, and protein folding

where ATP binding, but not hydrolysis, is being studied.[4]

Q2: What are the recommended storage conditions for aqueous AMP-PNP tetralithium
aliquots?
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A: For optimal stability, aqueous stock solutions of AMP-PNP should be prepared, aliquoted

into single-use volumes to avoid repeat freeze-thaw cycles, and stored frozen.[1][4] The

recommended storage temperatures are -20°C or, for longer-term storage, -70°C to -80°C.[1][2]

[5]

Q3: How stable are frozen AMP-PNP solutions over time?

A: The stability of frozen AMP-PNP solutions depends on the storage temperature. At -70°C,

solutions are reported to be stable for up to 3 months with minimal degradation.[1][4][5] One

source indicates that approximately 5% hydrolysis may be observed after 6 months at this

temperature.[5] For storage at -80°C, solutions can be kept for up to 6 months.[2] Once

thawed, an aliquot should ideally be used within one week.[1][4]

Q4: What factors can accelerate the degradation of AMP-PNP?

A: The primary factor leading to the degradation of AMP-PNP is acidic pH.[5] Solutions at a low

pH will rapidly hydrolyze, breaking down into the corresponding phosphoramidate and

inorganic phosphate.[5] It is crucial to maintain a neutral or slightly alkaline pH (around 7.4) for

the solution. Additionally, repeated freeze-thaw cycles should be avoided as they can

compromise the integrity of the compound.[1][4]

Data on AMP-PNP Solution Stability
The following table summarizes the stability of aqueous AMP-PNP tetralithium solutions

based on available data. This data is illustrative and stability can be affected by buffer

composition and pH.
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Storage Temperature Duration
Expected Purity /
Degradation Notes

-20°C 1 Month
Recommended use within this

period for stock solutions.[2]

-70°C Up to 3 Months
Stable with minimal

degradation.[1][4][5]

-70°C 6 Months
Approximately 5% hydrolysis

has been observed.[5]

-80°C Up to 6 Months
Recommended use within this

period for stock solutions.[2]

Troubleshooting Guide
Q: My experiment failed. I suspect my AMP-PNP aliquot may have degraded. How can I

troubleshoot this?

A: If you observe a loss of expected biological effect, such as reduced enzyme inhibition or

weaker binding, it is prudent to suspect the integrity of your AMP-PNP aliquot. The diagram

below provides a logical workflow for troubleshooting. Key indicators of degradation include a

significant decrease in the expected effect or the complete absence of activity. The most

definitive way to confirm degradation is through analytical methods like High-Performance

Liquid Chromatography (HPLC).
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Caption: Troubleshooting workflow for experiments involving AMP-PNP.
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Experimental Protocols
Protocol: Assessing AMP-PNP Integrity via HPLC-UV
This protocol outlines a general method to quantify the purity of an AMP-PNP solution and

detect potential degradation products like ADP or AMP.

1. Objective: To determine the percentage of intact AMP-PNP in a thawed aliquot.

2. Materials:

AMP-PNP aliquot (to be tested)

AMP-PNP reference standard (high purity)

Mobile Phase A: 0.1 M Potassium phosphate buffer, pH 7.0

Mobile Phase B: Acetonitrile or Methanol

HPLC system with a UV detector and a C18 reverse-phase column

3. Method:

Standard Preparation: Prepare a series of standards of known concentrations using the high-

purity AMP-PNP reference compound.

Sample Preparation: Thaw the experimental AMP-PNP aliquot on ice. Dilute it with Mobile

Phase A to a concentration that falls within the linear range of the standard curve.

HPLC Conditions:

Column: Standard C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Detection Wavelength: 259 nm (the λmax for adenosine).[5]

Flow Rate: 1.0 mL/min.

Injection Volume: 10-20 µL.
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Gradient: An isocratic or gradient elution may be used. A simple isocratic method with

~95% Mobile Phase A and 5% Mobile Phase B can often resolve AMP-PNP from its

potential hydrolytic products.

Data Analysis:

Run the standards to generate a standard curve (Peak Area vs. Concentration).

Inject the test sample.

Identify the peak corresponding to AMP-PNP based on the retention time of the standard.

Look for earlier eluting peaks which may correspond to ADP and AMP.

Calculate the concentration of AMP-PNP in the sample using the standard curve. Purity

can be expressed as the area of the AMP-PNP peak relative to the total area of all

nucleotide-related peaks.
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Caption: Experimental workflow for assessing AMP-PNP aliquot integrity.
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Visualized Mechanism of Action
AMP-PNP functions by mimicking ATP to bind to the active site of an enzyme but resisting the

hydrolysis step that is required to complete the catalytic cycle. This effectively "traps" the

enzyme in a state that can be studied.
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Caption: Diagram showing AMP-PNP trapping an enzyme by resisting hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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